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Compound of Interest

Compound Name: STY-BODIPY

Cat. No.: B3026116

f Get Quote

This technical guide provides an in-depth overview of STY-BODIPY, a styrene-conjugated
fluorogenic probe. It is intended for researchers, scientists, and professionals in drug
development who are interested in its properties and applications, particularly in the
assessment of radical-trapping antioxidant (RTA) activity.

Core Properties of STY-BODIPY

STY-BODIPY, also known as Styrene-BODIPY, is a fluorescent dye belonging to the boron-
dipyrromethene (BODIPY) family. Its chemical structure incorporates a styrene moiety, which is
key to its function as a probe in antioxidant assays. The core physicochemical properties of
STY-BODIPY are summarized in the table below.

Property Data Reference(s)
Chemical Formula C19H17BF2N2 [11[2][3][4]
Molecular Weight 322.17 g/mol [2][4]

Exact Mass 322.1453 [2]
Appearance Solution in benzene or methyl 1]

acetate

Maximum Absorbance (Amax)

240, 313, 562 nm

[3]05]

Synonyms

Styrene-BODIPY, Styrene-
Conjugated BODIPY

[2]3]15]
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Application in Radical-Trapping Antioxidant (RTA)
Assays

STY-BODIPY is primarily utilized as a fluorogenic probe to measure the activity of radical-
trapping antioxidants.[1] The assay is based on the principle of co-autoxidation, where STY-
BODIPY and a hydrocarbon co-substrate are oxidized by peroxyl radicals generated from a
radical initiator.[1] The consumption of STY-BODIPY, which leads to a decrease in its
characteristic absorbance or a shift in its fluorescence, is monitored over time.[3][4] In the
presence of a radical-trapping antioxidant, the rate of STY-BODIPY oxidation is diminished.[1]
This inhibition period is directly related to the antioxidant's efficacy, allowing for the
determination of kinetic and stoichiometric information about its radical-trapping ability.[1] This
method is considered more reliable than many simpler antioxidant assays as it specifically uses
peroxyl radicals, which are relevant in biological lipid peroxidation.[1]

Logical Workflow of the STY-BODIPY Based RTA Assay

The following diagram illustrates the principle of the radical-trapping antioxidant assay using
STY-BODIPY.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [STY-BODIPY: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026116#sty-bodipy-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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